Cas no 2228125-56-0 (2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-methylbutanoic acid
• CAS No: 2228125-56-0
• MF: C₉H₁₄BrN₃O₂
• MW: 276.13036108017
• CID: 5946003
• PubChem ID: 165790087
• Update Time: 2025-06-08

2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-methylbutanoic acid
• EN300-1921762
• 2228125-56-0

• Inchi： 1S/C9H14BrN3O2/c1-9(2,7(11)8(14)15)5-4-6(10)12-13(5)3/h4,7H,11H2,1-3H3,(H,14,15)
• InChI Key： PFYAUOSUAXODCY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)(C)C(C(=O)O)N)N(C)N=1

Computed Properties

• Exact Mass: 275.02694g/mol
• Monoisotopic Mass: 275.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-methylbutanoic acid

Introduction to 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-methylbutanoic acid (CAS No. 2228125-56-0)

2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-methylbutanoic acid, identified by its CAS number 2228125-56-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including its amino and carboxylic acid functional groups, as well as the presence of a brominated pyrazole moiety, make it a promising candidate for further exploration in medicinal chemistry.

The pyrazole ring in this compound is a heterocyclic aromatic structure that has been extensively studied for its pharmacological properties. Pyrazole derivatives are widely recognized for their role in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The incorporation of a bromo substituent at the 3-position of the pyrazole ring enhances the molecule's reactivity and binding affinity to biological targets, making it an attractive scaffold for drug design.

The methylbutanoic acid backbone provides the compound with a suitable pharmacokinetic profile, facilitating its absorption and distribution within the body. This structural motif is also found in several known pharmaceuticals, indicating its potential for biological activity. The combination of these features makes 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-methylbutanoic acid a compound of great interest for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the presence of the bromo-pyrazole moiety can significantly influence the binding interactions with enzymes and receptors, which is crucial for drug efficacy. The amino group at the 2-position further enhances the compound's potential as a pharmacophore by allowing for hydrogen bonding interactions with biological targets.

In vitro studies have begun to explore the pharmacological properties of 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-methylbutanoic acid, revealing promising results in several key therapeutic areas. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. Additionally, its structural similarity to known bioactive molecules has prompted researchers to investigate its potential as a lead compound for the development of new drugs.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex framework of the molecule. These techniques not only enhance the efficiency of synthesis but also allow for modifications that can fine-tune the biological activity of the compound.

One of the most exciting aspects of working with pyrazole derivatives like 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-methylbutanoic acid is their versatility in drug design. By modifying various functional groups within the molecule, researchers can generate a library of analogs with distinct properties. This approach has led to the discovery of several novel compounds with improved pharmacological profiles.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been particularly useful in identifying potential binding sites on biological targets for this compound. These studies provide valuable insights into how 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-methylbutanoic acid interacts with its intended targets, helping to guide further optimization efforts.

Future research directions for this compound include exploring its mechanism of action in greater detail and conducting preclinical studies to assess its safety and efficacy. Additionally, investigating its potential applications in treating specific diseases will be a key focus area. The collaborative efforts of chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits.

The development of new drugs is a complex process that requires interdisciplinary collaboration and innovative approaches. Compounds like 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-methylbutanoic acid represent promising leads that could eventually lead to new treatments for various diseases. As research continues to uncover new applications for this class of molecules, their importance in pharmaceutical development is likely to grow.

In conclusion, 2-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yi)-l)-l-methyll-butanoic acid (CAS No. 2228125-l)-56-l) is a fascinating compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further exploration. With continued research and development, this molecule could contribute to the discovery of new drugs that address unmet medical needs.